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Introduction

Allantoin-13C2,15N4 is the stable isotope-labeled form of Allantoin.[1] In this molecule, the two
carbon atoms and four nitrogen atoms are substituted with their corresponding heavy isotopes,
Carbon-13 (33C) and Nitrogen-15 (*>N).[2][3] This labeling does not involve radioactivity and
provides a distinct mass signature, making Allantoin-13C2,15N4 an invaluable tool in
advanced research.[4] Its primary applications are as an internal standard for precise
guantification in mass spectrometry-based analyses and as a metabolic tracer to study
biochemical pathways and metabolic flux.[1][5]

Allantoin itself, with the chemical formula CaHsN4Os3, is a key metabolic intermediate in the
purine catabolism pathway in most organisms, though not in humans.[6][7] It is formed from the
oxidation of uric acid.[6] In humans, the presence of allantoin is primarily the result of non-
enzymatic oxidation of uric acid by reactive oxygen species, making it a significant biomarker
for oxidative stress.[8] Due to its moisturizing, soothing, and cell-proliferating properties,
allantoin is widely used in cosmetic and pharmaceutical preparations for skin care.[9][10]

This guide provides a comprehensive overview of the physicochemical properties, synthesis,
applications, and relevant biochemical pathways of Allantoin-13C2,15N4 for professionals in
research and development.
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Physicochemical Properties

The incorporation of stable isotopes results in a predictable increase in the molar mass of
Allantoin-13C2,15N4 compared to its unlabeled counterpart, while other physical properties
remain largely similar. Quantitative data for both compounds are summarized below for direct

comparison.
. Allantoin-
Allantoin
Property 13C2,15N4 Reference(s)
(Unlabeled)
(Labeled)
Molecular Formula CaHeN4Os3 C213C2H6°N4Os3 [6]1.[3]
Molar Mass 158.12 g/mol ~164.07 g/mol [71.[3]
CAS Number 97-59-6 1219402-51-3 [6],[3]
Colorless crystalline White to Off-White
Appearance ) [6].[2]
powder Solid
_ _ ~230 °C 224-226 °C
Melting Point [6],[11]
(decomposes) (decomposes)
Density ~1.45 g/cm3 ~1.7 g/cm?3 [6],[12]
N Water: 0.57 g/100 mL DMSO: Slightly
Solubility [61.[2]
(25°C) (Heated)
Alcohol, Pyridine, Methanol: Very 61.2]
NaOH: Soluble Slightly ’
LogP -2.2 -2.2 [71,[12]

Synthesis and Manufacturing

The synthesis of unlabeled allantoin typically involves the condensation reaction of glyoxylic

acid and urea.[13][14] Various catalysts, including ion exchange resins or combinations of acids

like sulfuric and potassium bisulfate, are employed to optimize the reaction yield.[13][14]

The manufacturing of Allantoin-13C2,15N4 follows a similar chemical pathway but

incorporates isotopically enriched starting materials. The key to the synthesis is the use of urea
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in which all four nitrogen atoms are >N and/or glyoxylic acid in which the two carbon atoms are
13C. This ensures the precise incorporation of the heavy isotopes into the final allantoin
structure.[2]

Starting Materials

Glyoxylic Acid Urea
(13C labeled) (*°N labeled)

Acid Catalyst
(e.g., H2S0a4)

Condensation Reaction
(Heated)

Purification
(Washing & Recrystallization)

Final Product:

Allantoin-13C2,°Na4

Click to download full resolution via product page

Caption: General workflow for the synthesis of Allantoin-13C2,15N4.

Biochemical Pathways
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Purine Catabolism

In most mammals, plants, and bacteria, allantoin is a central intermediate in the degradation of
purines.[6] Uric acid, the end product of purine metabolism in humans, is converted to allantoin
by the enzyme urate oxidase (uricase).[6] Humans and other higher apes lack a functional
uricase gene, so this conversion does not occur enzymatically.[8]
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Uric Acid (Uricase)

02, H20
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Click to download full resolution via product page

Caption: Enzymatic conversion of uric acid to allantoin.

Anti-Inflammatory Signaling

Studies have indicated that allantoin exhibits anti-inflammatory properties by modulating key
signaling pathways.[9] It is believed to inhibit the NF-kB (Nuclear Factor kappa-light-chain-
enhancer of activated B cells) signaling pathway.[9] This inhibition leads to the downregulation
of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-a) and Interleukin-6
(IL-6), thereby reducing the inflammatory response.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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